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Introduction
(2S,3R)-LP99 is a potent and selective chemical probe for the bromodomains of BRD7 and

BRD9, components of the human SWI/SNF chromatin-remodeling complexes.[1][2] As a first-

in-class inhibitor, LP99 serves as a valuable tool for elucidating the biological functions of these

bromodomains in cellular processes, including gene regulation and inflammation.[1] These

application notes provide detailed protocols for the use of (2S,3R)-LP99 in cell-based assays to

investigate its anti-inflammatory effects and cytotoxic profile.

Mechanism of Action
(2S,3R)-LP99 selectively binds to the acetyl-lysine binding pockets of BRD7 and BRD9

bromodomains. This competitive inhibition prevents the recruitment of the SWI/SNF complex to

acetylated histones, thereby modulating the transcription of target genes.[1] Notably, BRD7 has

been shown to play an anti-inflammatory role by inhibiting the activation of the NF-κB signaling

pathway.[3][4][5][6] By inhibiting BRD7/9, LP99 can disrupt the binding of these proteins to

chromatin, leading to a downstream reduction in the secretion of pro-inflammatory cytokines,

such as Interleukin-6 (IL-6), in response to inflammatory stimuli like lipopolysaccharide (LPS).

[1]
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The following table summarizes the quantitative data for (2S,3R)-LP99 in key cell-based

assays.

Parameter Cell Line Assay Value Reference

Binding Affinity

(Kd)
-

Isothermal

Titration

Calorimetry (ITC)

99 nM (for

BRD9)
[5]

-

~990 nM

(estimated 10-

fold lower for

BRD7)

[7]

Cellular Potency HEK293
NanoBRET

Assay

Low micromolar

IC50
[1]

Cytotoxicity U2OS
WST-1 Assay

(24h & 72h)

Non-toxic at < 33

µM
[5][7]

Anti-

inflammatory

Activity

THP-1 (LPS-

stimulated)
IL-6 ELISA

Dose-dependent

inhibition
[1]
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Experimental Workflow for Assessing LP99 Activity
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BRD7/9-Mediated Inhibition of NF-κB Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15571067?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/218/542/cellpro-ro.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10323148/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10323148/
https://www.creative-bioarray.com/support/wst-1-assay-protocol-for-cell-proliferation-and-viability.htm
https://www.creative-bioarray.com/support/wst-1-assay-protocol-for-cell-proliferation-and-viability.htm
https://www.researchgate.net/publication/304808701_BRD7_plays_an_anti-inflammatory_role_during_early_acute_inflammation_by_inhibiting_activation_of_the_NF-B_signaling_pathway
https://pubmed.ncbi.nlm.nih.gov/27374794/
https://pubmed.ncbi.nlm.nih.gov/27374794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5649105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5649105/
https://www.cellbiolabs.com/sites/default/files/CBA-253-cell-proliferation-assay-colorimetric.pdf
https://www.benchchem.com/product/b15571067#2s-3r-lp99-experimental-protocols-for-cell-culture
https://www.benchchem.com/product/b15571067#2s-3r-lp99-experimental-protocols-for-cell-culture
https://www.benchchem.com/product/b15571067#2s-3r-lp99-experimental-protocols-for-cell-culture
https://www.benchchem.com/product/b15571067#2s-3r-lp99-experimental-protocols-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571067?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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